Cas no 885952-16-9 (2,3-Dibromo-6-chloropyridine)

2,3-Dibromo-6-chloropyridine is a halogenated pyridine derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its distinct substitution pattern, featuring bromine at the 2- and 3-positions and chlorine at the 6-position, enhances its reactivity in cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. This compound serves as a versatile building block for constructing complex heterocyclic frameworks, particularly in agrochemical and medicinal chemistry applications. The presence of multiple halogens allows for selective functionalization, enabling precise modifications to target molecules. Its stability under standard storage conditions and compatibility with common synthetic methodologies make it a reliable reagent for research and industrial applications.
2,3-Dibromo-6-chloropyridine structure
2,3-Dibromo-6-chloropyridine structure
Product Name:2,3-Dibromo-6-chloropyridine
CAS No:885952-16-9
MF:C5H2Br2ClN
MW:271.33707857132
MDL:MFCD06798229
CID:93142
PubChem ID:42553002
Update Time:2025-10-18

2,3-Dibromo-6-chloropyridine Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dibromo-6-chloropyridine
    • Pyridine,2,3-dibromo-6-chloro-
    • AK162311
    • FCH1325806
    • OR345145
    • AX8065368
    • ST24038509
    • 2,3-Dibromo-6-chloropyridine (ACI)
    • 885952-16-9
    • DS-7760
    • SCHEMBL19844888
    • MFCD06798229
    • CS-W005894
    • DTXSID70654751
    • AKOS024464286
    • D78153
    • EN300-6504913
    • SY024703
    • MDL： MFCD06798229
    • Inchi： 1S/C5H2Br2ClN/c6-3-1-2-4(8)9-5(3)7/h1-2H
    • InChI Key： YAEPXEMYHIOVFX-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(Br)=C(Br)N=1

Computed Properties

  • Exact Mass: 268.82400
  • Monoisotopic Mass: 268.82425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Color/Form: Grayish yellow crystal powder
  • Density: No data available
  • Melting Point: 69-71℃
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.62
  • PSA: 12.89000
  • LogP: 3.26000
  • Solubility: Not determined
  • Vapor Pressure: No data available

2,3-Dibromo-6-chloropyridine Security Information

2,3-Dibromo-6-chloropyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-Dibromo-6-chloropyridine Pricemore >>

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TRC
D422968-50mg
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TRC
D422968-100mg
2,3-Dibromo-6-chloropyridine
 885952-16-9
100mg
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Apollo Scientific
OR345145-1g
2,3-Dibromo-6-chloropyridine
 885952-16-9 95+%
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 £17.00 2025-03-21
Apollo Scientific
OR345145-5g
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2,3-Dibromo-6-chloropyridine Production Method

Production Method 1

89284-11-7 89284-11-7
885952-16-9 885952-16-9
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  -20 °C; 4 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 11
Reference
Synthesis and solid-state fluorescence properties of pentacyclic 7-substituted-indeno[1',2':4,5]pyrido[2,1-a]isoindol-5-ones
Chamas, Z.; Marchi, E.; Presson, B.; Aubert, E.; Fort, Y.; et al, RSC Advances, 2015, 5(4), 2715-2723

2,3-Dibromo-6-chloropyridine Raw materials

2,3-Dibromo-6-chloropyridine Preparation Products

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